7-Fluoro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one

• IUPAC Name: 7-fluoro-2-methyl-1,4-dihydroisoquinolin-3-one
• InChI: InChI=1S/C10H10FNO/c1-12-6-8-4-9(11)3-2-7(8)5-10(12)13/h2-4H,5-6H2,1H3
• InChI Key: WHBDOIBHQQLPTC-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(CC1=O)C=CC(=C2)F
• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as tetrahydroisoquinolines, often involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent.

Mechanism of Action

Target of Action

Compounds based on the tetrahydroisoquinoline (thiq) structure have been known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .

Mode of Action

It is known that the configuration of the compound, particularly the non-coplanar arrangement of its functional groups, may increase the likelihood of interactions with bioactive molecules . This could potentially enhance its biological activity.

Biochemical Pathways

Thiq-based compounds are known to interact with various biochemical pathways, influencing their downstream effects .

Result of Action

Given the potential biological activities of thiq-based compounds, it can be inferred that the compound may have significant effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

One advantage of 7-Fluoro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one 64-6198 is its selectivity for FAAH, which allows for the specific inhibition of this enzyme without affecting other pathways in the body. This can be useful in studying the role of endocannabinoids in various physiological processes. However, one limitation of this compound 64-6198 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for the study of 7-Fluoro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one 64-6198. One area of interest is its potential use in the treatment of chronic pain and inflammation. Further studies are needed to determine the optimal dosing and administration of this compound 64-6198 for these conditions. In addition, this compound 64-6198 may have potential applications in the treatment of anxiety and depression, and further studies are needed to explore these possibilities. Finally, the development of more soluble forms of this compound 64-6198 could help to overcome some of the limitations of this compound in experimental settings.

Scientific Research Applications

7-Fluoro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one 64-6198 has been the subject of many scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models, making it a promising candidate for the treatment of chronic pain and inflammation. In addition, this compound 64-6198 has been studied for its potential use in the treatment of anxiety and depression, as endocannabinoids have been shown to have a role in regulating mood.